Cas no 2229590-83-2 (1-2-(1H-indol-3-yl)ethyl-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-2-(1H-indol-3-yl)ethyl-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229590-83-2
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 6359477
• PubChem ID: 165947205
• Update Time: 2025-09-28

1-2-(1H-indol-3-yl)ethyl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-indol-3-yl)ethyl-3-oxocyclobutane-1-carbonitrile
• 2229590-83-2
• EN300-1790209
• 1-[2-(1H-indol-3-yl)ethyl]-3-oxocyclobutane-1-carbonitrile

• Inchi： 1S/C15H14N2O/c16-10-15(7-12(18)8-15)6-5-11-9-17-14-4-2-1-3-13(11)14/h1-4,9,17H,5-8H2
• InChI Key： XUDGFXLLYXBSRS-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(CCC2=CNC3C=CC=CC2=3)C1

Computed Properties

• Exact Mass: 238.110613074g/mol
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.6Ų

Additional information on 1-2-(1H-indol-3-yl)ethyl-3-oxocyclobutane-1-carbonitrile

1-2-(1H-indol-3-yl)ethyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2229590-83-2): An Emerging Compound in Medicinal Chemistry

1-2-(1H-indol-3-yl)ethyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2229590-83-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its cyclobutane core and indole substituent, represents a promising scaffold for the development of new therapeutic agents.

The chemical structure of 1-2-(1H-indol-3-yl)ethyl-3-oxocyclobutane-1-carbonitrile consists of a cyclobutane ring fused to a cyano group and an indole moiety. The indole ring, a common motif in bioactive molecules, is known for its involvement in various biological processes, including neurotransmission and cell signaling. The cyclobutane core, on the other hand, adds rigidity and conformational constraint to the molecule, which can enhance its binding affinity to specific protein targets.

Recent studies have explored the potential applications of 1-2-(1H-indol-3-yl)ethyl-3-oxocyclobutane-1-carbonitrile in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for drug discovery. Preliminary data suggest that this compound can selectively bind to specific GPCRs, potentially modulating their activity and offering new avenues for treating diseases such as neurodegenerative disorders and psychiatric conditions.

In addition to its potential as a GPCR modulator, 1-2-(1H-indol-3-yl)ethyl-3-oxocyclobutane-1-carbonitrile has also shown promise in anti-inflammatory research. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-2-(1H-indol-3-yl)ethyl-3-oxocyclobutane-1-carbonitrile have also been investigated. Initial studies indicate that it has favorable oral bioavailability and metabolic stability, which are crucial factors for the development of orally administered drugs. Furthermore, its low molecular weight and lipophilicity contribute to its ability to cross biological membranes efficiently, enhancing its potential as a drug candidate.

To further understand the biological activities of 1-2-(1H-indol-3-y l)ethyl - 3 - oxocyclobutane - 1 - carbonitrile, researchers have employed computational methods such as molecular docking and molecular dynamics simulations. These computational tools have provided insights into the binding modes and interactions of the compound with its target proteins, helping to optimize its structure for improved potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1 - 2 - ( 1 H - indol - 3 - y l ) e t h y l - 3 - oxocyclobutane - 1 - carbonitrile in human subjects. Early results from phase I trials have shown promising safety profiles with no significant adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.

In conclusion, 1 - 2 - ( 1 H - indol - 3 - y l ) e t h y l - 3 - oxocyclobutane - 1 - carbonitrile (CAS No. 2229590 - 83 - 2) is an emerging compound with a unique chemical structure that holds significant promise in medicinal chemistry. Its potential as a GPCR modulator and anti-inflammatory agent, combined with favorable pharmacokinetic properties, makes it an attractive candidate for further development in drug discovery. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of medical treatments.